Cas no 20125-85-3 ((E)-oct-3-en-1-ol)

(E)-oct-3-en-1-ol structure
(E)-oct-3-en-1-ol structure
Product Name:(E)-oct-3-en-1-ol
CAS No:20125-85-3
MF:C8H16O
MW:128.212042808533
CID:909064
PubChem ID:5364475
Update Time:2025-04-19

(E)-oct-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • (E)-oct-3-en-1-ol
    • (3E)-3-Octen-1-ol
    • (E)-3-Octen-1-ol
    • trans-3-Octen-1-ol
    • (3E)-oct-3-en-1-ol
    • LMFA05000560
    • ?CIS-3-OCTEN-1-OL
    • SCHEMBL473592
    • oct-3-en-1-ol
    • 18185-81-4
    • DTXSID40885116
    • 3-Octen-1-ol, (3E)-
    • EINECS 243-534-1
    • 20125-85-3
    • NS00083991
    • trans-oct-3-en-1-ol
    • CHEBI:168692
    • 3-OCTEN-1-OL
    • EINECS 242-071-2
    • SCHEMBL1129182
    • 3-Octen-1-ol, (E)-
    • AI3-07194
    • Inchi: 1S/C8H16O/c1-2-3-4-5-6-7-8-9/h5-6,9H,2-4,7-8H2,1H3/b6-5+
    • InChI Key: YDXQPTHHAPCTPP-AATRIKPKSA-N
    • SMILES: OCC/C=C/CCCC

Computed Properties

  • Exact Mass: 128.12018
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 67
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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